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Compound of Interest

Compound Name: Kentsin

Cat. No.: B1673394 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides crucial guidance on the personal protective equipment

(PPE) and procedures for safely handling Kinetin, a synthetic cytokinin used in plant cell

culture. Adherence to these guidelines is essential to minimize risks and ensure a safe

laboratory environment.

Hazard Identification and Personal Protective Equipment
Kinetin is suspected of causing genetic defects and requires careful handling to avoid

exposure.[1][2] The following table summarizes the necessary personal protective equipment.
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PPE Category Requirement Specification

Hand Protection Chemical-resistant gloves

Impermeable and resistant to

the product. Always inspect

gloves prior to use.

Eye/Face Protection
Safety glasses with side

shields or goggles

Provides a barrier against

splashes and dust.

Skin and Body Protection Laboratory coat
To prevent skin contact with

the substance.

Respiratory Protection
Not typically required with

adequate ventilation

Use a NIOSH-approved

respirator if ventilation is

inadequate or if dust is

generated.

Data sourced from multiple Safety Data Sheets (SDS) for Kinetin.[1][2][3]

Standard Operating Procedures for Kinetin
The following protocols provide step-by-step guidance for the safe handling and disposal of

Kinetin in a laboratory setting.

Engineering Controls and General Hygiene
Ventilation: Always handle Kinetin in a well-ventilated area. A chemical fume hood is

recommended for procedures that may generate dust or aerosols.

Eye Wash and Safety Shower: Ensure that an eye-wash station and safety shower are

readily accessible in the work area.

General Hygiene: Do not eat, drink, or smoke in areas where Kinetin is handled. Wash

hands thoroughly after handling and before breaks.

Handling and Storage
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.
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Storage: Store Kinetin in a tightly closed, properly labeled container in a cool, dry, and well-

ventilated area. Some formulations may require storage in a freezer at -18 to -20 °C.

Dispensing: When weighing or transferring the powder, do so in a manner that minimizes

dust generation. Use of a containment hood is advisable.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Avoid allowing the

substance to enter drains.

Clean-up:

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.

Place the spilled material into a suitable, labeled container for disposal.

Clean the spill area with soap and water.

Disposal Plan
All waste containing Kinetin must be disposed of in accordance with local, regional, and

national regulations.

Waste Containers: Use designated, labeled, and sealed containers for Kinetin waste.

Disposal Route: Dispose of the waste through a licensed hazardous waste disposal

company. Do not allow the product to enter the sewage system or waterways.

Visual Workflow: Chemical Spill Response for
Kinetin
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The following diagram outlines the procedural flow for responding to a Kinetin spill in the

laboratory.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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